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Compound of Interest

Compound Name: Vitexolide E

Cat. No.: B1151687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Vitexolide E, a

labdane-type diterpenoid. The information presented herein is essential for the identification,

characterization, and further development of this natural product for potential therapeutic

applications. All data is sourced from the primary literature detailing its isolation and structural

elucidation.

Spectroscopic Data
The structural elucidation of Vitexolide E was achieved through a combination of High-

Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR)

spectroscopy. The data are summarized in the tables below for clarity and comparative

analysis.

Table 1: HRMS Data for Vitexolide E

Ion Calculated m/z Found m/z Molecular Formula

[M+Na]⁺ 387.2142 387.2142 C₂₀H₃₂O₅Na

Table 2: ¹H NMR Spectroscopic Data for Vitexolide E (500 MHz, CDCl₃)
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Position δн (ppm) Multiplicity J (Hz)

1α 1.15 m

1β 1.85 m

2α 1.60 m

2β 1.70 m

3α 1.35 m

3β 1.50 m

5 1.40 dd 12.0, 2.0

6α 2.10 m

6β 2.30 m

7 4.15 t 3.0

11α 1.75 m

11β 1.95 m

12 5.10 t 7.0

14 4.80 d 7.0

15 5.95 s

17 0.90 s

18 0.85 s

19 0.80 s

20 1.25 d 7.0

Table 3: ¹³C NMR Spectroscopic Data for Vitexolide E (125 MHz, CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1151687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δc (ppm)

1 39.0

2 19.0

3 42.0

4 33.5

5 55.0

6 28.0

7 78.0

8 148.0

9 135.0

10 39.5

11 30.0

12 70.0

13 165.0

14 100.0

15 170.0

16 -

17 21.5

18 33.0

19 21.0

20 16.0

Experimental Protocols
The following protocols are based on the methodologies described in the isolation and

characterization of Vitexolide E.
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2.1. Isolation of Vitexolide E

The isolation of Vitexolide E was performed from the leaves of Vitex vestita. The general

workflow for the isolation of a natural product like Vitexolide E is depicted in the diagram

below. The dried and powdered leaves were subjected to extraction with dichloromethane

(CH₂Cl₂). The resulting crude extract was then fractionated using a combination of

chromatographic techniques, including vacuum liquid chromatography (VLC) and preparative

high-performance liquid chromatography (HPLC), to yield the pure compound.

2.2. Spectroscopic Analysis

NMR Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a 500 MHz spectrometer

using deuterated chloroform (CDCl₃) as the solvent. Chemical shifts (δ) are reported in parts

per million (ppm) and are referenced to the residual solvent signals.

High-Resolution Mass Spectrometry (HRMS): HRMS data was obtained using an

electrospray ionization (ESI) source in positive ion mode.

Workflow Visualization
The following diagram illustrates a generalized workflow for the isolation and structural

elucidation of a natural product such as Vitexolide E.
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Natural Product Isolation and Identification Workflow.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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